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Compound of Interest

Compound Name: (-)-Lyoniresinol 9'-O-glucoside

Cat. No.: B058138

For Immediate Release

This technical guide provides an in-depth overview of (-)-Lyoniresinol 9'-O-glucoside, a
lignan glycoside of interest to researchers in drug discovery and development. This document
collates essential chemical identifiers, quantitative data, and a summary of its biological
activities, with a focus on its role as a reactive oxygen species (ROS) inhibitor.

Core Chemical and Physical Data

(-)-Lyoniresinol 9'-O-glucoside is a natural product that has been isolated from sources such
as Phyllostachys heterocycla (bamboo-sheath) and Albizia julibrissin.[1][2] Its chemical
identifiers and key properties are summarized in the table below for easy reference.
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Identifier

Value

Source

CAS Number

143236-02-6

Molecular Formula

C28H38013

Molecular Weight

582.59 g/mol

IUPAC Name

(2R,3R,4S,5S,6R)-2-
[[(1R,2S,3S)-7-hydroxy-1-(4-
hydroxy-3,5-
dimethoxyphenyl)-3-
(hydroxymethyl)-6,8-
dimethoxy-1,2,3,4-
tetrahydronaphthalen-2-
ylmethoxy]-6-
(hydroxymethyl)oxane-3,4,5-
triol

Inferred from stereochemistry

InChl

InChI=1S/C28H38013/c1-36-
16-7-13(8-17(37-
2)22(16)31)20-15(11-40-28-
26(35)25(34)23(32)19(10-
30)41-28)14(9-29)5-12-6-
18(38-3)24(33)27(39-
4)21(12)20/h6-8,14-15,19-
20,23,25-26,28-35H,5,9-
11H2,1-

4H3/t14-,15-,19-,20+,23-,25+,2

6-,28-/m1/s1

SMILES

COC1=CC(=CC(=C10)0OC)
[C@H]2--INVALID-LINK--

0C)0)OC)CO">C@@HCO[C

@H]4--INVALID-LINK--
C0)0)0">C@@HO

Inferred from stereochemistry

Appearance

Powder

Purity

>98%

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chemfarms.com/_-_-Lyoniresinol_9'-O-glucoside
https://www.targetmol.com/compound/%28-%29-lyoniresinol%209%27-o-glucoside
https://www.chemfarms.com/_-_-Lyoniresinol_9'-O-glucoside
https://www.bocsci.com/product/lyoniresinol-9-o-glucoside-cas-143236-02-6-267043.html
https://www.bocsci.com/product/lyoniresinol-9-o-glucoside-cas-143236-02-6-267043.html
https://www.chemfarms.com/_-_-Lyoniresinol_9'-O-glucoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Powder: -20°C for 3 years; In
Storage [1]
solvent: -80°C for 1 year

The glycoside form suggests
ood water solubility.[4
Solubility g , y [_]_ [4]
Soluble in DMSO, Pyridine,

Methanol, Ethanol.

Biological Activity and Experimental Protocols

(-)-Lyoniresinol 9'-O-glucoside has demonstrated notable biological activities, primarily as an
inhibitor of reactive oxygen species (ROS).[5] Research has shown its potential in cellular
models to mitigate conditions associated with oxidative stress and lipid dysregulation.

Inhibition of Reactive Oxygen Species (ROS)

(-)-Lyoniresinol 9'-O-glucoside has been shown to inhibit high glucose-induced ROS
production.[5] This anti-oxidative property is crucial for protecting cells from damage caused by
oxidative stress, a key factor in the pathogenesis of numerous diseases.

Amelioration of Steatosis

In a key study, (-)-Lyoniresinol 9'-O-glucoside was found to reduce lipid accumulation in a
cellular model of non-alcoholic fatty liver disease.[5] Specifically, it attenuated lipid metabolic
disorders in HepG2 cells exposed to free fatty acids.

Experimental Workflow and Signaling Pathways

To facilitate further research, this section provides a generalized experimental workflow for
investigating the bioactivities of (-)-Lyoniresinol 9'-O-glucoside and a plausible signaling
pathway it may modulate.
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Fig. 1. Generalized experimental workflow for studying (-)-Lyoniresinol 9'-O-glucoside.
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Given its established role as a ROS inhibitor, a likely mechanism of action involves the
modulation of cellular pathways that respond to oxidative stress. While specific pathways for
the (-) enantiomer are not yet fully elucidated, the diagram below illustrates a simplified
representation of a ROS-related signaling cascade that could be influenced by this compound.
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Fig. 2: Potential signaling pathway modulated by (-)-Lyoniresinol 9'-O-glucoside.

This technical guide serves as a foundational resource for researchers. Further investigation
into the specific molecular targets and signaling pathways of (-)-Lyoniresinol 9'-O-glucoside
is warranted to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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